Cas no 502656-13-5 (1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]-)

• Product Name: 1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]-
• CAS No: 502656-13-5
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 1567789
• Update Time: 2024-08-24

1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]-
• 1-[4-[3-(Methylthio)propoxy]phenyl]-1H-imidazole

• Inchi： 1S/C13H16N2OS/c1-17-10-2-9-16-13-5-3-12(4-6-13)15-8-7-14-11-15/h3-8,11H,2,9-10H2,1H3
• InChI Key： QMRIKUCLOINIRM-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(OCCCSC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 248.09848

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.3±30.0 °C(Predicted)
• PSA: 27.05
• pka: 5.68±0.10(Predicted)